5-Bromo-2,3-bis(trifluoromethyl)pyridine, 97%

• IUPAC Name: 5-bromo-2,3-bis(trifluoromethyl)pyridine
• InChI: InChI=1S/C7H2BrF6N/c8-3-1-4(6(9,10)11)5(15-2-3)7(12,13)14/h1-2H
• InChI Key: MURKJGAVBDTSNT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1C(F)(F)F)C(F)(F)F)Br
• Molecular Formula: C7H2BrF6N
• Molecular Weight: 293.99 g/mol

Description

5-Bromo-2,3-bis(trifluoromethyl)pyridine is a derivative of Trifluoromethylpyridine (TFMP). TFMP and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. Whether TFMP intermediates are manufactured using the direct fluorination method or the building-block method, depends largely on the identity of the desired target compound.

Molecular Structure Analysis

TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure.

Chemical Reactions Analysis

The demand for TFMP derivatives has been increasing steadily in the last 30 years. The number of chlorine atoms introduced to the pyridine ring can be controlled by changing the molar ratio of chlorine gas and the reaction temperature.

Physical And Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds. As observed with other TFMP derivatives, the presence of fluorine and pyridine structure result in its superior pest control properties when compared to traditional phenyl-containing insecticides.

Mechanism of Action

Target of Action

5-Bromo-2,3-bis(trifluoromethyl)pyridine is a type of trifluoromethylpyridine (TFMP) derivative It’s known that these compounds are widely used in the agrochemical and pharmaceutical industries . They are particularly effective in the protection of crops from pests .

Mode of Action

The biological activities of tfmp derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

Tfmp derivatives are known to have a significant impact on various biological activities due to their unique physicochemical properties .

Action Environment

The presence of fluorine and pyridine structure in tfmp derivatives like 5-bromo-2,3-bis(trifluoromethyl)pyridine results in superior pest control properties when compared to traditional phenyl-containing insecticides .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is irritating to skin, eyes, and the respiratory system. It may have harmful effects if inhaled or swallowed. Avoid prolonged exposure.

Future Directions

With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. In addition, the agricultural research community faces the challenge of producing pesticides that not only prevent crop losses caused by parasites, but also protect human populations from the spread of diseases such as malaria, dengue fever, or the Zika virus, all of which are carried by mosquitoes. It is expected that many novel applications of TFMP will be discovered in the future.